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Compound of Interest

Compound Name: Fleroxacin

Cat. No.: B15563832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Fleroxacin in a laboratory setting. Adherence to these guidelines is

crucial for minimizing exposure risks and ensuring a safe research environment.

I. Fleroxacin: Key Safety Information
Fleroxacin is a broad-spectrum fluoroquinolone antibiotic.[1][2] While effective in its

therapeutic applications, it is a hazardous substance that requires careful handling. The

primary health hazard associated with Fleroxacin is the potential for organ damage with single

exposure.[3][4][5] It is crucial to avoid ingestion, inhalation, and direct contact with skin and

eyes.

Physicochemical and Stability Data

The following table summarizes key quantitative data for Fleroxacin.
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Property Value

Molecular Formula C₁₇H₁₈F₃N₃O₃

Molecular Weight 369.34 g/mol

Appearance White to yellowish crystalline powder

Solubility

- DMSO: ~15 mg/mL- PBS (pH 7.2): ~10

mg/mL- Dimethyl formamide: ~0.1 mg/mL-

Water: Slightly soluble to insoluble

Storage (Solid) Store at -20°C for long-term stability (≥ 4 years).

Storage (Solutions)

Aqueous solutions should not be stored for

more than one day. For longer-term storage of

solutions, aliquoting and freezing at -20°C or

-80°C is recommended. Protect from light.

Hazard Statements H371: May cause damage to organs.

Precautionary Statements

P260: Do not breathe

dust/fume/gas/mist/vapors/spray.P264: Wash

thoroughly after handling.P270: Do not eat,

drink or smoke when using this

product.P308+P311: IF exposed or concerned:

Call a POISON CENTER/doctor.P405: Store

locked up.P501: Dispose of contents/container

in accordance with

local/regional/national/international regulations.

II. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Fleroxacin. The following

provides a step-by-step guide to appropriate PPE selection and use.

1. Hand Protection:

Gloves: Wear two pairs of powder-free nitrile gloves. Nitrile gloves offer good chemical

resistance.
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Glove Change Frequency: Change gloves every two hours or immediately if they become

contaminated, torn, or punctured.

Technique: When wearing double gloves, place the inner glove cuff under the lab coat sleeve

and the outer glove cuff over the sleeve.

2. Body Protection:

Lab Coat: A disposable, solid-front, long-sleeved lab coat with tight-fitting cuffs is required.

Material: The lab coat should be made of a low-permeability fabric.

3. Eye and Face Protection:

Safety Glasses: Wear chemical splash goggles that provide a complete seal around the

eyes.

Face Shield: In addition to goggles, wear a face shield when there is a risk of splashes, such

as when preparing stock solutions or handling larger quantities.

4. Respiratory Protection:

For Handling Powders: When weighing or otherwise handling Fleroxacin powder outside of

a certified chemical fume hood, a NIOSH-approved N95 or higher-rated respirator is required

to prevent inhalation of airborne particles.

Fit Testing: All personnel required to wear respirators must be properly fit-tested and trained

in their use.

III. Experimental Protocols: Handling and
Preparation of Solutions
Working with Solid Fleroxacin:

Designated Area: All work with solid Fleroxacin should be conducted in a designated area,

such as a chemical fume hood or a powder containment hood, to minimize inhalation

exposure.
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Weighing: Use a balance inside a fume hood or a ventilated balance enclosure.

Static Control: Take precautionary measures against static discharge when handling the

powder.

Preparation of Stock Solutions:

Solvent Selection: Fleroxacin is soluble in organic solvents like DMSO and in aqueous

buffers such as PBS (pH 7.2).

Procedure: a. In a chemical fume hood, slowly add the pre-weighed Fleroxacin powder to

the desired solvent. b. To aid dissolution in aqueous buffers, gentle heating or sonication

may be applied. For organic solvents, purging with an inert gas before sealing is

recommended for sensitive applications. c. Ensure the container is tightly sealed after the

solid is fully dissolved. d. Clearly label the container with the chemical name, concentration,

solvent, date of preparation, and appropriate hazard warnings.

IV. Operational and Disposal Plans
Spill Management:

Immediate Actions:

Alert personnel in the immediate area.

Evacuate the area if the spill is large or if there is significant dust in the air.

If skin or eye contact occurs, flush the affected area with copious amounts of water for at

least 15 minutes and seek immediate medical attention.

Cleanup Procedure for Small Spills (Solid):

Wearing appropriate PPE (including respiratory protection), gently cover the spill with a

damp paper towel to avoid raising dust.

Carefully scoop the material into a designated hazardous waste container.

Clean the spill area with a suitable detergent and water.
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Cleanup Procedure for Small Spills (Liquid):

Contain the spill using absorbent pads or granules.

Absorb the liquid and place the contaminated materials into a designated hazardous

waste container.

Decontaminate the spill area with a suitable cleaning agent.

Waste Disposal Plan:

The disposal of Fleroxacin and any contaminated materials must be handled with care to

prevent environmental contamination, which can contribute to antibiotic resistance.

Waste Segregation:

Solid Waste: Collect all unused or expired Fleroxacin powder, contaminated gloves,

weigh boats, and other disposable labware in a clearly labeled hazardous waste container.

Liquid Waste: Collect all Fleroxacin-containing solutions in a separate, sealed, and clearly

labeled hazardous waste container.

Sharps: Any needles or other sharps used for handling Fleroxacin solutions must be

disposed of in a designated sharps container for hazardous chemical waste.

Disposal Method:

DO NOT dispose of Fleroxacin down the drain or in the regular trash.

All Fleroxacin waste is considered hazardous chemical waste and must be disposed of

through a licensed professional waste disposal service.

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.

V. Workflow for Handling Fleroxacin
The following diagram illustrates the standard workflow for handling Fleroxacin in a laboratory

setting.
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Caption: Workflow for the safe handling of Fleroxacin from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Fleroxacin - Wikipedia [en.wikipedia.org]

3. cdn.caymanchem.com [cdn.caymanchem.com]

4. fr.cpachem.com [fr.cpachem.com]

5. Fleroxacin | C17H18F3N3O3 | CID 3357 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Fleroxacin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563832#personal-protective-equipment-for-
handling-fleroxacin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15563832?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15563832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

